all-cis-14,17,20,23,26,29-Dotriacontahexaenol

• Molecular Formula: C32H54O
• Molecular Weight: 454.8 g/mol
• InChI: InChI=1S/C32H54O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33/h3-4,6-7,9-10,12-13,15-16,18-19,33H,2,5,8,11,14,17,20-32H2,1H3/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
• InChIKey: XLKSRDFTWSGSGI-KUBAVDMBSA-N

all-cis-14,17,20,23,26,29-Dotriacontahexaenol: A C32:6 Very Long-Chain Polyunsaturated Fatty Alcohol Intermediate

all-cis-14,17,20,23,26,29-Dotriacontahexaenol (CAS 2649103-52-4) is a very long-chain polyunsaturated fatty alcohol (VLC-FA) with the molecular formula C32H54O and a molecular weight of 454.77 . It is characterized by a 32-carbon chain containing six cis-configured double bonds at the 14, 17, 20, 23, 26, and 29 positions . This compound is not an end-product but serves as a crucial intermediate in the multi-step organic synthesis of the corresponding very long-chain polyunsaturated fatty acid (VLC-PUFA), all-cis-14,17,20,23,26,29-dotriacontahexaenoic acid (32:6 n-3) [1].

Workflow

Synthesis of 32:6 n-3 VLC-PUFA and labeled analogs

Selection

Defined C32:6 all-cis stereochemistry as intermediate

Use Context

Retinal lipid research and analytical standard preparation

• [1] Wade, A., Rallabandi, R., Lucas, S., Oberg, C., Gorusupudi, A., Bernstein, P. S., & Rainier, J. D. (2021). The synthesis of the very long chain polyunsaturated fatty acid (VLC-PUFA) 32:6 n-3. Organic & Biomolecular Chemistry, 19(25), 5563–5566. View Source

Why Standard Fatty Alcohols Cannot Substitute for all-cis-14,17,20,23,26,29-Dotriacontahexaenol

Substituting this compound with a generic, shorter-chain, or differently unsaturated fatty alcohol (e.g., oleyl alcohol [C18:1] or linoleyl alcohol [C18:2]) is not feasible for applications requiring its specific structural attributes. The chain length (C32) and high degree of unsaturation (6 cis double bonds) are not merely incremental variations; they confer distinct physicochemical properties and are absolute requirements for its downstream reactivity as a precursor. The specific all-cis stereochemistry is essential for the subsequent synthesis of the biologically relevant VLC-PUFA, 32:6 n-3, a lipid found in specialized tissues like the retina [1]. Using a different alcohol would yield a completely different end-product, thus failing the specific synthetic or research objective.

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Shorter-chain alcohols (e.g., C18:1) lack the C32 backbone required for downstream VLC-PUFA synthesis.

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Different unsaturation patterns alter physicochemical properties and reactivity; 6 cis double bonds are essential.

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Loss of all-cis stereochemistry would yield a distinct end-product, failing the specific synthetic objective.

• [1] Gorusupudi, A., Rallabandi, R., Li, B., Arunkumar, R., Blount, J. D., Rognon, G. T., ... & Bernstein, P. S. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proceedings of the National Academy of Sciences, 118(6), e2017739118. View Source

Quantifiable Differentiation of all-cis-14,17,20,23,26,29-Dotriacontahexaenol for Scientific Procurement

Physicochemical Differentiation from Common C18 Unsaturated Fatty Alcohols

The C32 chain with six cis double bonds results in a substantially higher predicted boiling point compared to common C18 unsaturated fatty alcohols. This difference is critical for understanding its handling, stability, and behavior in high-temperature reactions or analytical methods like gas chromatography . The data below compares predicted properties of the target compound with established values for oleyl alcohol (C18:1) and linoleyl alcohol (C18:2) [1] .

Boiling point difference

Data to verify

Predicted ~554 °C vs. oleyl alcohol 333 °C

Supports distinct handling and GC method context

Predicted value; confirm experimentally

Evidence Dimension	Predicted Boiling Point (at 760 mmHg)
Target Compound Data	554.3 ± 19.0 °C (Predicted)
Comparator Or Baseline	Oleyl alcohol: 333.0 ± 0.0 °C; Linoleyl alcohol: 374.0 ± 11.0 °C
Quantified Difference	Approximately 221 °C higher than oleyl alcohol and 180 °C higher than linoleyl alcohol.
Conditions	Values for the target compound are predicted by Advanced Chemistry Development (ACD/Labs) software and are reported in vendor technical datasheets. Comparator values are experimental or established values from chemical databases.

Why This Matters

This confirms the compound requires different storage and handling conditions (e.g., stability at room temperature is a noted feature) compared to more volatile shorter-chain analogs, a key procurement consideration for ensuring experimental reproducibility .

• [1] BOC Sciences. (n.d.). Oleyl alcohol (CAS 143-28-2) [Technical Datasheet]. Retrieved from https://buildingblock.bocsci.com View Source

Defined Purity Specification for Reproducible Synthesis of 32:6 n-3 VLC-PUFA

As a synthetic intermediate, the compound's value is directly tied to its purity, which impacts downstream reaction yields. Commercial sources specify a minimum purity of ≥95% . This defined purity level is essential for researchers following established synthetic protocols, such as those used to produce the biologically active 32:6 n-3 VLC-PUFA [1]. The synthesis of this VLC-PUFA requires the use of a deuterium-labeled intermediate for mass spectrometry tracing, underscoring the need for high-purity, well-characterized starting materials [2].

Minimum purity

Specification review

≥95% (GC-MS)

Reduces side reactions in VLC-PUFA synthesis

Industrial-grade alcohols typically 80–85%

Evidence Dimension	Minimum Assayed Purity
Target Compound Data	≥95%
Comparator Or Baseline	Industrial-grade fatty alcohols (e.g., oleyl alcohol) are often supplied at 80-85% purity [3].
Quantified Difference	At least 10-15% higher minimum purity specification.
Conditions	Purity is determined by the vendor using analytical methods such as GC-MS, as stated on their certificate of analysis.

Why This Matters

Procurement of this high-purity intermediate reduces the risk of side reactions, simplifies purification of the final VLC-PUFA product, and ensures consistency across research batches, which is critical for studies with limited material and high cost.

• [1] Wade, A., Rallabandi, R., Lucas, S., Oberg, C., Gorusupudi, A., Bernstein, P. S., & Rainier, J. D. (2021). The synthesis of the very long chain polyunsaturated fatty acid (VLC-PUFA) 32:6 n-3. Organic & Biomolecular Chemistry, 19(25), 5563–5566. View Source
• [2] Hamberg, M. (2021). A Facile and Efficient Method for the Synthesis of Labeled and Unlabeled Very Long Chain Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 98(5), 479-484. View Source
• [3] BOC Sciences. (n.d.). Oleyl alcohol (CAS 143-28-2) [Technical Datasheet]. Retrieved from https://buildingblock.bocsci.com View Source

Validated Precursor for a Retina-Specific Lipid with Demonstrated In Vivo Functional Effects

The primary scientific value of this alcohol is its established use as a direct precursor in the synthesis of 32:6 n-3 VLC-PUFA, a lipid with demonstrated in vivo relevance [1]. While the compound itself is not bioactive, its use is essential to generate the VLC-PUFA that, when orally administered to mice, led to a quantifiable increase in retinal VLC-PUFA levels and improved visual function metrics in a model of retinal degeneration [2]. This link to a validated downstream application differentiates it from other high-chain fatty alcohols without a defined role in producing such specialized lipids.

Precursor pathway

Class-level

Established precursor to 32:6 n-3 VLC-PUFA

Supports retinal VLC-PUFA research workflow

Downstream effects validated in mouse retina model

Evidence Dimension	Established Research Application Pathway
Target Compound Data	Serves as a key synthetic intermediate for the production of 32:6 n-3 VLC-PUFA.
Comparator Or Baseline	Other long-chain fatty alcohols (e.g., octacosanol [C28:0]) are studied for different, non-specific metabolic or performance-enhancement effects [3].
Quantified Difference	Not a direct numerical comparison; the difference lies in the specific downstream pathway (VLC-PUFA synthesis for retinal research vs. general metabolic research).
Conditions	The synthesis pathway is described in primary literature. The biological effects of the end-product are validated in mouse models (Elovl4 conditional knockout and wild-type).

Why This Matters

This provides a clear, literature-backed justification for procurement in academic and industrial research programs specifically focused on VLC-PUFA biology, retinal health, and the development of related therapeutics or nutritional supplements.

• [1] Wade, A., Rallabandi, R., Lucas, S., Oberg, C., Gorusupudi, A., Bernstein, P. S., & Rainier, J. D. (2021). The synthesis of the very long chain polyunsaturated fatty acid (VLC-PUFA) 32:6 n-3. Organic & Biomolecular Chemistry, 19(25), 5563–5566. View Source
• [2] Gorusupudi, A., Rallabandi, R., Li, B., Arunkumar, R., Blount, J. D., Rognon, G. T., ... & Bernstein, P. S. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proceedings of the National Academy of Sciences, 118(6), e2017739118. View Source
• [3] Taylor, J. C., Rapport, L., & Lockwood, G. B. (2003). Octacosanol in human health. Nutrition, 19(2), 192-195. View Source

Optimal Research and Industrial Scenarios for Procuring all-cis-14,17,20,23,26,29-Dotriacontahexaenol

Synthesis of 32:6 n-3 VLC-PUFA and its Labeled Analogs for Retinal Research

This is the primary and most literature-validated use case. Laboratories synthesizing the very long-chain polyunsaturated fatty acid 32:6 n-3, or its isotopically labeled derivatives for use as internal standards in mass spectrometry or for tracing studies, require this specific alcohol as a critical intermediate [1]. The high purity (≥95%) and defined stereochemistry are essential for achieving the yields and product characterization described in the seminal synthesis papers by Wade et al. and Hamberg et al. [1] [2].

Development of Analytical Standards for Lipidomics of Specialized Tissues

Due to the presence of 32:6 n-3 VLC-PUFA in retinal and other specialized tissues, there is a need for authentic analytical standards for lipidomic profiling [3]. This compound serves as a crucial precursor for generating these high-purity standards. Procuring it enables core facilities and research groups to create in-house standards for identifying and quantifying these rare lipids in biological samples using techniques like LC-MS/MS, ensuring accurate annotation of complex lipidomes.

Investigating the Role of VLC-FAs in Membrane Biophysics

Research groups studying the impact of lipid chain length and unsaturation on membrane fluidity, curvature, and lipid raft formation may use this compound to synthesize novel phospholipids or to serve as a model VLC-FA component. Its unique physicochemical properties (e.g., high boiling point, extended chain length) differentiate it from common C16-C18 fatty alcohols , making it a valuable tool for studying the biophysical consequences of incorporating very long polyunsaturated chains into model membrane systems.

Preclinical Formulation Development for Ocular Therapeutics

Industrial R&D teams focused on developing nutritional or pharmaceutical interventions for retinal degenerative diseases (e.g., Stargardt disease, age-related macular degeneration) linked to VLC-PUFA deficiency require this intermediate to synthesize the active 32:6 n-3 VLC-PUFA for preclinical testing [3]. Its availability and defined purity facilitate the reproducible scale-up of the synthetic process needed to produce material for formulation studies and initial in vivo efficacy and toxicology assessments in animal models.

Application

Selection Property

Validation Focus

Synthesis of 32:6 n-3 VLC-PUFA and labeled analogs

Defined C32:6 all-cis structure and ≥95% purity

Reproducible yields per Wade/Hamberg protocols

Lipidomic analytical standard development

Authentic VLC-PUFA precursor for in-house standards

LC-MS/MS annotation of retinal lipidomes

Membrane biophysics model systems

C32 chain with 6 cis double bonds

Fluidity/curvature studies in model membranes

Retinal degeneration model formulation studies

Reliable intermediate for preclinical scale-up

Reproducible material for in vivo model testing

• [1] Wade, A., Rallabandi, R., Lucas, S., Oberg, C., Gorusupudi, A., Bernstein, P. S., & Rainier, J. D. (2021). The synthesis of the very long chain polyunsaturated fatty acid (VLC-PUFA) 32:6 n-3. Organic & Biomolecular Chemistry, 19(25), 5563–5566. View Source
• [2] Hamberg, M. (2021). A Facile and Efficient Method for the Synthesis of Labeled and Unlabeled Very Long Chain Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 98(5), 479-484. View Source
• [3] Gorusupudi, A., Rallabandi, R., Li, B., Arunkumar, R., Blount, J. D., Rognon, G. T., ... & Bernstein, P. S. (2021). Retinal bioavailability and functional effects of a synthetic very-long-chain polyunsaturated fatty acid in mice. Proceedings of the National Academy of Sciences, 118(6), e2017739118. View Source